Cas no 2408962-49-0 (Pyrazolo[1,5-a]pyrazine-3-carboxylic acid, 4,5-dihydro-4-oxo-)

• Product Name: Pyrazolo[1,5-a]pyrazine-3-carboxylic acid, 4,5-dihydro-4-oxo-
• CAS No: 2408962-49-0
• MF: C₇H₅N₃O₃
• MW: 179.132900953293
• CID: 5357104
• Update Time: 2025-05-21

Pyrazolo[1,5-a]pyrazine-3-carboxylic acid, 4,5-dihydro-4-oxo- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrazine-3-carboxylic acid, 4,5-dihydro-4-oxo-

• Inchi： 1S/C7H5N3O3/c11-6-5-4(7(12)13)3-9-10(5)2-1-8-6/h1-3H,(H,8,11)(H,12,13)
• InChI Key： JHLGEVQJFVIXLY-UHFFFAOYSA-N
• SMILES： C12=C(C(O)=O)C=NN1C=CNC2=O

Additional information on Pyrazolo[1,5-a]pyrazine-3-carboxylic acid, 4,5-dihydro-4-oxo-

Pyrazolo[1,5-a]pyrazine-3-carboxylic Acid, 4,5-Dihydro-4-Oxo

The compound Pyrazolo[1,5-a]pyrazine-3-carboxylic acid, 4,5-dihydro-4-oxo (CAS No: 2408962-49-0) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically pyrazolo[1,5-a]pyrazines, which are known for their unique structural properties and versatile reactivity. The presence of the carboxylic acid group at the 3-position and the dihydro-pyran ring with a ketone functionality at positions 4 and 5 introduces a high degree of functional diversity to this molecule.

Recent studies have highlighted the importance of Pyrazolo[1,5-a]pyrazine derivatives in the field of medicinal chemistry. These compounds have shown promising results as potential leads in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders. For instance, researchers have reported that certain analogs of this compound exhibit potent anti-proliferative activity against cancer cell lines, suggesting their potential as anti-cancer agents.

In addition to its medicinal applications, Pyrazolo[1,5-a]pyrazine-3-carboxylic acid has also gained attention in materials science due to its ability to form stable coordination complexes with transition metals. These complexes have been explored for their potential use in catalysis and sensor technologies. Recent advancements in this area have demonstrated that these metalloorganic compounds can efficiently catalyze key organic transformations under mild conditions.

The synthesis of Pyrazolo[1,5-a]pyrazine derivatives has been a topic of extensive research over the past decade. Traditional methods involving multi-step synthesis have been gradually replaced by more efficient protocols that leverage modern organic synthesis techniques such as microwave-assisted synthesis and continuous flow chemistry. These innovations have not only improved the yield and purity of the compound but also reduced the environmental footprint associated with its production.

From an analytical standpoint, Pyrazolo[1,5-a]pyrazine-3-carboxylic acid is often characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and IR (Infrared Spectroscopy). These methods provide critical insights into the molecular structure and functional group interactions. Recent advancements in computational chemistry have further enhanced our understanding of this compound by enabling detailed molecular modeling and quantum mechanical calculations.

Looking ahead, the future of Pyrazolo[1,5-a]pyrazine derivatives seems bright as researchers continue to explore their untapped potential across diverse fields. Collaborative efforts between academia and industry are expected to drive innovation in this area, leading to the development of novel applications that were previously unimaginable.